Cas no 63872-63-9 (1,4-Diazabicyclo[2.2.2]octane, phosphate)

• Product Name: 1,4-Diazabicyclo[2.2.2]octane, phosphate
• CAS No: 63872-63-9
• MF: C₆H₁₅N₂O₄P
• MW: 210.168062448502
• CID: 425526
• PubChem ID: 71380782
• Update Time: 2025-04-19

1,4-Diazabicyclo[2.2.2]octane, phosphate Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane, phosphate
• 1,4-diazabicyclo[2.2.2]octane,phosphoric acid
• Phosphoric acid--1,4-diazabicyclo[2.2.2]octane (1/1)
• 63872-63-9
• DTXSID20803277

• Inchi： 1S/C6H12N2.H3O4P/c1-2-8-5-3-7(1)4-6-8;1-5(2,3)4/h1-6H2;(H3,1,2,3,4)
• InChI Key： LLQBLFVKWRLPRJ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.N12CCN(CC1)CC2

Computed Properties

• Exact Mass: 210.07705
• Monoisotopic Mass: 210.07694396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.24